Cas no 1780209-76-8 (2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid)
2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid
- 2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid
- EN300-1749321
- 1780209-76-8
-
- Inchi: 1S/C13H14O4/c14-11(15)8-13(4-5-13)9-2-1-3-10-12(9)17-7-6-16-10/h1-3H,4-8H2,(H,14,15)
- InChI Key: JIUWEDUBPANONX-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC=C(C1=2)C1(CC(=O)O)CC1
Computed Properties
- Exact Mass: 234.08920892g/mol
- Monoisotopic Mass: 234.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55.8Ų
2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1749321-0.05g |
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid |
1780209-76-8 | 0.05g |
$1152.0 | 2023-09-20 | ||
| Enamine | EN300-1749321-0.1g |
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid |
1780209-76-8 | 0.1g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1749321-0.25g |
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid |
1780209-76-8 | 0.25g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1749321-0.5g |
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid |
1780209-76-8 | 0.5g |
$1316.0 | 2023-09-20 | ||
| Enamine | EN300-1749321-1.0g |
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid |
1780209-76-8 | 1g |
$1371.0 | 2023-06-03 | ||
| Enamine | EN300-1749321-2.5g |
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid |
1780209-76-8 | 2.5g |
$2688.0 | 2023-09-20 | ||
| Enamine | EN300-1749321-5.0g |
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid |
1780209-76-8 | 5g |
$3977.0 | 2023-06-03 | ||
| Enamine | EN300-1749321-10.0g |
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid |
1780209-76-8 | 10g |
$5897.0 | 2023-06-03 | ||
| Enamine | EN300-1749321-1g |
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid |
1780209-76-8 | 1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1749321-5g |
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid |
1780209-76-8 | 5g |
$3977.0 | 2023-09-20 |
2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid
2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid (CAS No. 1780209-76-8): A Comprehensive Overview
2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid (CAS No. 1780209-76-8) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive cyclopropyl and benzodioxin moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The chemical structure of 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid is notable for its cyclopropyl ring, which imparts unique conformational properties and contributes to its biological activity. The benzodioxin moiety, a common scaffold in many bioactive compounds, further enhances its pharmacological profile. This combination of structural elements provides a robust foundation for exploring its potential as a therapeutic agent.
Recent studies have highlighted the potential of 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid has also shown promise in the field of neurodegenerative diseases. Preclinical studies have indicated that it can modulate the activity of certain neurotransmitter systems and protect neurons from oxidative stress and apoptosis. This makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further development as a drug candidate.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong basis for advancing to phase II trials to further assess its therapeutic potential.
The synthetic route for 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid has been optimized to ensure high yields and purity. The process involves several key steps, including the formation of the cyclopropyl ring and the introduction of the benzodioxin moiety. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale for both research and commercial purposes.
In conclusion, 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid (CAS No. 1780209-76-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover its full range of biological activities and clinical applications, this compound is poised to play a crucial role in advancing the field of medicinal chemistry and pharmaceutical science.
1780209-76-8 (2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)